Cas no 78818-78-7 (2-Methyl-5-(methyldithio)methylfuran)

78818-78-7 structure
Product name:2-Methyl-5-(methyldithio)methylfuran
2-Methyl-5-(methyldithio)methylfuran Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-5-(methyldithio)methylfuran
- 2,3-Dimethyl-5-(2-methyldisulfanyl)furan
- 2-Methyl-5-(methyldithio)methylfuran,Methyl 5-methylfurfuryl disulfide,2,3-Dimethyl-5-(2-methyldisulfanyl)furan
- METHYL 5-METHYL FURFURYL DISULFIDE
- Furan, 2-methyl-5-(methyldithio)methyl-
- FT-0655769
- 5-methylfurfuryl methyl disulfide
- 2-Methyl-5-[(methyldithio)methyl]furan
- NS00123900
- Methyl 5-methylfurfuryl disulfide
- 2-Methyl-5-((methyldisulfanyl)methyl)furan
- AKOS006303598
- NVRIWCPYIZINPN-UHFFFAOYSA-N
- 78818-78-7
- SCHEMBL5023063
- Q923BU6PAE
- DTXSID901020137
- Furan, 2-methyl-5-[(methyldithio)methyl]-
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- Inchi: InChI=1S/C7H10OS2/c1-6-3-4-7(8-6)5-10-9-2/h3-4H,5H2,1-2H3
- InChI Key: NVRIWCPYIZINPN-UHFFFAOYSA-N
- SMILES: CC1=CC=C(CSSC)O1
Computed Properties
- Exact Mass: 174.01700
- Monoisotopic Mass: 174.01730729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 63.74000
- LogP: 3.09920
2-Methyl-5-(methyldithio)methylfuran Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
78818-78-7 (2-Methyl-5-(methyldithio)methylfuran) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:78818-78-7)Furan, 2-methyl-5-(methyldithio)methyl-

Purity:98%
Quantity:Company Customization
Price ($):Inquiry